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Compound of Interest

Compound Name: D-Dulcitol-1-13C

Cat. No.: B1161170

Get Quote

Executive Summary & Core Directive
D-Dulcitol-1-13C (Galactitol-1-13C) is a stable isotope-labeled sugar alcohol.[1] It is non-

radioactive and generally classified as non-hazardous under GHS standards.

Immediate Actionable Status:

Radioactivity:NONE (Do not dispose of in radioactive waste streams).

RCRA Status: Non-regulated (Not P-listed or U-listed).[1]

Primary Disposal Route: Chemical Waste (Non-Hazardous) or Sanitary Sewer (Aqueous),

subject to local facility permits.

Critical Warning: While the compound itself is benign, the solvent matrix often dictates the

disposal method. If dissolved in organic solvents (e.g., Methanol, Acetonitrile), the waste must

be treated as Hazardous Organic Waste.[1]
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Understanding the physicochemical properties is the first step in a self-validating disposal

protocol.

Property Data Relevance to Disposal

Chemical Name D-Dulcitol-1-13C (Galactitol) Identity verification

CAS Number 608-66-2 (Unlabeled generic) Regulatory lookup key

Labeling Carbon-13 (Stable Isotope)
CONFIRM NON-

RADIOACTIVE

Solubility
Soluble in water; slightly

soluble in ethanol

Determines drain disposal

eligibility

Flash Point N/A (Solid) Non-flammable solid waste

Toxicity LD50 > 5000 mg/kg (Oral, Rat)

Low toxicity; often GRAS

(Generally Recognized As

Safe)

The "Isotope Confusion" Protocol
The most common error in disposing of 13C compounds is misclassification as radioactive

waste. This incurs unnecessary costs (approx. 10-20x higher than chemical waste) and

administrative burden.

Verification Step:
Before disposal, inspect the container label.[2][3]

Look for: "Stable Isotope," "13C," "Carbon-13."[1][4][5]

Ensure Absence of: Trefoil radiation symbols, "14C," or "Carbon-14."

Expert Insight: If your facility uses both 14C (radioactive) and 13C (stable) isotopes, segregate

these workflows physically. Cross-contamination of packaging can lead to Geiger counter false

positives if 14C traces are present on the exterior of a 13C waste bin.
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Step-by-Step Disposal Workflows
Scenario A: Pure Solid Waste (Expired/Excess Powder)
Applicability: Unused powder, spilled solids, or contaminated weighing paper.[1]

Containerize: Place solid waste in a clear, chemically compatible polyethylene bag or wide-

mouth jar.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Mandatory: Explicitly write "D-Dulcitol-1-13C (Non-Radioactive)" to prevent EHS

confusion.

Disposal: Submit to your facility's chemical waste stream.[3][6]

Note: While technically benign enough for general trash in some jurisdictions, Best

Laboratory Practice (BLP) dictates treating all synthesized/labeled research chemicals as

chemical waste to maintain a chain of custody.

Scenario B: Aqueous Solutions (Buffers/Water)
Applicability: Dulcitol dissolved in water, PBS, or cell culture media.[1]

Dilution: Ensure the solution is fully dissolved.

Regulatory Check: Consult your facility's wastewater discharge permit. Sugar alcohols are

high in Biological Oxygen Demand (BOD).

Small Scale (<1 Liter): Generally acceptable for sanitary sewer disposal with copious

water flushing (20:1 ratio).

Large Scale (>1 Liter): Do not pour down the drain.[3][6][7][8][9][10] High BOD can trigger

wastewater violations. Collect in "Non-Hazardous Aqueous Waste" carboys.

Scenario C: Mixed Solvent Solutions (The Hidden
Hazard)
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Applicability: Dulcitol dissolved in Methanol, DMSO, or Acetonitrile (common for LC-MS

standards).[1]

Classification: The hazard is now defined by the solvent, not the Dulcitol.

Segregation:

Methanol/Acetonitrile:[5]Flammable Organic Waste.[11]

Chloroform/DCM:Halogenated Organic Waste.[11]

Protocol: Collect in approved safety carboys (HDPE or Glass). Label strictly according to the

solvent percentages (e.g., "99% Methanol, <1% Dulcitol-13C").

Disposal Decision Matrix
The following logic flow ensures compliance and safety.
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Waste Identification:
D-Dulcitol-1-13C

Physical State?

Solid Waste

Powder/Debris

Liquid Solution

Dissolved

Disposal: Non-Hazardous
Chemical Waste Stream Solvent Matrix?

Aqueous (Water/Buffer)

Benign

Organic (MeOH, ACN, etc.)

Flammable/Toxic

Volume > 1 Liter? Disposal: HAZARDOUS WASTE
(Segregate by Solvent)

Disposal: Sanitary Sewer
(Flush w/ 20x Water)

No (Small Scale)

Disposal: Non-Hazardous
Aqueous Waste Carboy

Yes (High BOD Risk)

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct waste stream based on physical state and

solvent composition.[1]

Regulatory Framework & Compliance
Resource Conservation and Recovery Act (RCRA)
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Dulcitol is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic) of hazardous

wastes [1]. Therefore, unused solid material is not automatically classified as hazardous waste

under federal law. However, "characteristic" waste rules apply:

Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): No (pH is neutral).

Reactivity (D003): No.

Toxicity (D004-D043): No heavy metals present.[1]

Local Oversight
Always verify with your Institutional Biosafety Committee (IBC) or EHS department. Some

institutions enforce a "No Drain Disposal" policy for any chemical other than soap and water,

regardless of toxicity, to prevent drain clogging or bacterial blooms in plumbing [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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